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Compound of Interest

Compound Name:
2-Methylpiperidine-2-carboxylic

acid hydrochloride

Cat. No.: B1466314 Get Quote

In the realm of scientific research and pharmaceutical development, the integrity of starting

materials is paramount. The quality of a single chemical building block can profoundly impact

experimental outcomes, influencing everything from reaction yields and purity profiles to the

biological activity and safety of a final compound. This guide provides a comprehensive

overview of sourcing 2-Methylpiperidine-2-carboxylic acid hydrochloride, a key

intermediate in various synthetic applications, including the development of novel therapeutics.

As a senior application scientist, my objective is to equip you with the technical knowledge and

practical insights necessary to navigate the complexities of the chemical supply chain, ensuring

the procurement of high-quality, reliable reagents for your research endeavors.

Identifying and Characterizing 2-Methylpiperidine-2-
carboxylic acid hydrochloride
Before initiating the procurement process, it is essential to have a clear and unambiguous

identification of the target molecule.

Molecular Profile:

Chemical Name: 2-Methylpiperidine-2-carboxylic acid hydrochloride

Synonyms: 2-Methyl-2-piperidinecarboxylic acid HCl

Molecular Formula: C₇H₁₄ClNO₂[1][2]
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Molecular Weight: 179.64 g/mol [1]

CAS Number: 1094072-12-4[1][2][3]

It is crucial to use the CAS (Chemical Abstracts Service) number as the primary identifier when

searching for and communicating with suppliers. While chemical names can vary, the CAS

number is a unique identifier that prevents ambiguity.

Navigating the Commercial Supplier Landscape
A multitude of chemical suppliers offer 2-Methylpiperidine-2-carboxylic acid hydrochloride,

ranging from large, well-established corporations to smaller, specialized laboratories. The

selection of a supplier should be a deliberate process, balancing factors such as cost,

availability, and, most importantly, quality and reliability.

Tier 1: Major Chemical Suppliers
These are typically large, multinational companies with extensive catalogs and robust quality

management systems. They often provide comprehensive documentation and have a strong

track record of reliability.

Tier 2: Specialized and Niche Suppliers
These companies may focus on specific classes of molecules, such as building blocks for

protein degraders or custom synthesis services.[2] They can be an excellent source for novel

or hard-to-find compounds.

Supplier Comparison
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Supplier Purity Specification
Available
Quantities

Noteworthy
Information

Sigma-Aldrich (Merck) ≥95% (Typical)
Gram to multi-gram

scale

Provides detailed

Safety Data Sheets

(SDS) and may offer

various grades.[4]

Fluorochem 97% Gram scale

Specializes in fine

chemicals for

research and

development.[2]

TCI Chemicals
>98.0% (GC) (for

related compounds)

Gram to kilogram

scale

Offers a wide range of

reagents with often

detailed analytical

data.

BLD Pharm Not specified Not specified

A supplier of a wide

range of research

chemicals.

Shanghai Amole

Biotechnology Co.,

Ltd.

97.0% Not specified

A China-based

supplier of research

chemicals.[5]

SEED CHEM Not specified 1g

Appears to be a

supplier for smaller

quantities.[3]

A Framework for Supplier Qualification and Material
Procurement
A systematic approach to qualifying suppliers and procuring materials is essential to mitigate

risks and ensure the consistency of your research.
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Phase 1: Initial Screening

Phase 2: Technical Evaluation

Phase 3: Final Selection & QC

Identify Potential Suppliers
(CAS: 1094072-12-4)

Request Quotations,
Specifications, & CoAs

Review Certificate of Analysis (CoA)
& Safety Data Sheet (SDS)

Assess Purity & Impurity Profile

Select Primary Supplier
& Order Sample

Perform Incoming
Quality Control

Release for
Research Use
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Receive Material

Review CoA & Container Labels

Visual Inspection

Identity Confirmation
(¹H NMR)

Purity Assessment
(HPLC)

Compare to Specifications

Release for Use

Pass

Quarantine & Contact Supplier

Fail

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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